![molecular formula C19H19FN2O3S B2722822 N-(4-fluorophenyl)-2-((1-propyl-1H-indol-3-yl)sulfonyl)acetamide CAS No. 850932-53-5](/img/structure/B2722822.png)
N-(4-fluorophenyl)-2-((1-propyl-1H-indol-3-yl)sulfonyl)acetamide
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Description
N-(4-fluorophenyl)-2-((1-propyl-1H-indol-3-yl)sulfonyl)acetamide is a useful research compound. Its molecular formula is C19H19FN2O3S and its molecular weight is 374.43. The purity is usually 95%.
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Scientific Research Applications
Immunomodulatory Effects
N-(4-fluorophenyl)-2-((1-propyl-1H-indol-3-yl)sulfonyl)acetamide, referred to in some studies as CL 259,763, has been demonstrated to modulate the immune response to tumors. In one study, this compound was shown to modify the reactivity of certain lymphoid cell populations affected by tumor growth, augmenting the response of lymphocytes from tumor-primed animals to syngeneic tumor cells, thereby resulting in marked increases in tumor cell destruction. This suggests potential applications in augmenting host immune responses against tumors (Wang et al., 2004).
Restoration of Cytolytic T-Lymphocyte Response
Another research focused on the restoration of cytolytic T-lymphocyte (CTL) response in mice. The compound was shown to enhance the induction of a CTL response to murine MBL-2 leukemia implanted in its syngeneic host, suggesting its effectiveness in potentiating immune responses to weak antigens as well as restoring alloreactivity in immunocompromised animals (Wang et al., 1988).
Anticancer and Antimicrobial Applications
The synthesis of novel sulfonamide derivatives, including those similar in structure to this compound, has been explored for anticancer and antimicrobial applications. Some derivatives were found to exhibit potent activity against breast and colon cancer cell lines, as well as antibacterial and antifungal activities (Ghorab et al., 2015).
Sulfonation and Glucuronidation Pathways
The compound has also been implicated in studies related to the metabolism of hydroxamic acids, specifically focusing on the role of N,O-sulfonation in the chemical carcinogenesis of aromatic amines. This research is important for understanding the metabolic pathways and potential toxicological implications of sulfonamide derivatives (Mulder & Meerman, 1983).
Properties
IUPAC Name |
N-(4-fluorophenyl)-2-(1-propylindol-3-yl)sulfonylacetamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C19H19FN2O3S/c1-2-11-22-12-18(16-5-3-4-6-17(16)22)26(24,25)13-19(23)21-15-9-7-14(20)8-10-15/h3-10,12H,2,11,13H2,1H3,(H,21,23) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IIEKVQGCPWNNNS-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C=C(C2=CC=CC=C21)S(=O)(=O)CC(=O)NC3=CC=C(C=C3)F |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19FN2O3S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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